Cas no 13039-54-8 (5'-Adenylic acid,monomethyl ester (8CI,9CI))

5'-Adenylic acid,monomethyl ester (8CI,9CI) structure
13039-54-8 structure
Product Name:5'-Adenylic acid,monomethyl ester (8CI,9CI)
CAS No:13039-54-8
MF:C11H16N5O7P
MW:361.247802734375
CID:119219
PubChem ID:3082029
Update Time:2025-04-18

5'-Adenylic acid,monomethyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid,monomethyl ester (8CI,9CI)
    • [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl methyl hydrogen phosphate
    • adenosine 5'-(O-methylphosphate)
    • 5'Adenylic acid, monomethyl ester
    • 5'-Adenylic acid, monomethyl ester
    • 5'-O-[hydroxy(methoxy)phosphoryl]adenosine
    • Adenosine 5'-methyl phosphate
    • Adenosine, 5'-(phosphoric acid methyl ester)
    • MEPA
    • XM7
    • DTXSID70156503
    • Adenosine 5/'-(O-methylphosphate)
    • 5'-O-[(R)-hydroxy(methoxy)phosphoryl]adenosine
    • 13039-54-8
    • SCHEMBL25242406
    • Inchi: 1S/C11H16N5O7P/c1-21-24(19,20)22-2-5-7(17)8(18)11(23-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H,19,20)(H2,12,13,14)/t5-,7-,8-,11-/m1/s1
    • InChI Key: OYQVPLDFZZKUTQ-IOSLPCCCSA-N
    • SMILES: P(=O)(O)(OC)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 361.07888
  • Monoisotopic Mass: 361.078734
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _3
  • Topological Polar Surface Area: 175

Experimental Properties

  • Density: 2.07
  • Boiling Point: 707.7°Cat760mmHg
  • Flash Point: 381.8°C
  • Refractive Index: 1.806
  • PSA: 175.07
  • LogP: -0.62770
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